2,8-Dichloroquinazolin-4-amine

Specification

• CAS No.: 1107694-84-7
• Molecular Formula: C8H5Cl2N3
• Molecular Weight: 214.05 g/mol
• IUPAC Name: 2,8-dichloroquinazolin-4-amine
• Standard InChI: InChI=1S/C8H5Cl2N3/c9-5-3-1-2-4-6(5)12-8(10)13-7(4)11/h1-3H,(H2,11,12,13)
• Standard InChI Key: BWHIMSYPTNZFDJ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)Cl)N=C(N=C2N)Cl
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)N=C(N=C2N)Cl

Introduction

Chemical Properties and Structure

Basic Information

2,8-Dichloroquinazolin-4-amine features a quinazoline core with chlorine atoms at positions 2 and 8, and an amino group at position 4. Table 1 summarizes the key chemical identifiers and properties of this compound.

Table 1: Chemical Identifiers and Properties of 2,8-Dichloroquinazolin-4-amine

Property	Value
Name	2,8-Dichloroquinazolin-4-amine
CAS Number	1107694-84-7
Molecular Formula	C₈H₅Cl₂N₃
Molecular Weight	214.05 g/mol
InChIKey	BWHIMSYPTNZFDJ-UHFFFAOYSA-N
InChI	InChI=1S/C8H5Cl2N3/c9-5-3-1-2-4-6(5)12-8(10)13-7(4)11/h1-3H,(H2,11,12,13)
MDL Number	MFCD11858259

The compound consists of a fused benzene and pyrimidine ring system (quinazoline core), with two chlorine atoms and one amino functional group strategically positioned on the structure.

Physical Properties

The physical properties of 2,8-Dichloroquinazolin-4-amine have been determined through experimental measurements and computational predictions. Table 2 presents the known physical properties of this compound.

Table 2: Physical Properties of 2,8-Dichloroquinazolin-4-amine

Property	Value	Method
Density	1.571±0.06 g/cm³	Predicted
Boiling Point	348.5±24.0 °C	Predicted
pKa	3.16±0.30	Predicted
Appearance	Powder	Observed

These physical properties influence the compound's behavior in various applications, particularly its solubility in different solvents and stability under various conditions.

Category	Information
Signal Word	Warning
Hazard Statements	H302-H315-H319-H332-H335
Hazard Meanings	Harmful if swallowed; Causes skin irritation; Causes serious eye irritation; Harmful if inhaled; May cause respiratory irritation
Precautionary Statements	P261-P280-P305+P351+P338
Precautionary Meanings	Avoid breathing dust/fume/gas/mist/vapors/spray; Wear protective gloves/protective clothing/eye protection/face protection; IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

These safety classifications indicate that the compound should be handled with appropriate personal protective equipment in well-ventilated areas.

Synthetic Considerations

Reactivity Profile

The 2,8-Dichloroquinazolin-4-amine molecule features two chlorine atoms that exhibit different reactivity profiles. In similar dichloroquinazoline compounds, the chlorine at position 2 generally shows higher reactivity toward nucleophilic aromatic substitution compared to those at other positions.

The amino group at position 4 adds complexity to the molecule's reactivity and can participate in various reactions, including:

• Formation of amides

• Hydrogen bonding

• Coordination with metals

• Protonation in acidic conditions

These reactive sites make the compound versatile for further functionalization and development of more complex molecular structures.

Nucleophilic Aromatic Substitution (SNAr)

Research on related dichloroquinazoline compounds indicates that regioselective nucleophilic aromatic substitution is a key reaction pathway for these molecules. This reactivity is particularly important for the development of pharmaceutical compounds with specific structural requirements for biological activity.

Supplier	Purity	Package Size	Additional Information
CP Lab Safety	≥97%	250 mg	Part of Protein Degrader Building Blocks product family
ZZBIOCO	95+%	250 mg	Application in pharmaceutical industry, food industry, and research
BLD Pharm	Not specified	Not specified	Stored under inert atmosphere at 2-8°C

The compound is typically supplied as a powder and requires proper handling and storage as described in the safety section.